Cas no 92609-77-3 (O-Demethylforbexanthone)

O-Demethylforbexanthone Properties

Names and Identifiers

• 2H,6H-Pyrano[3,2-b]xanthen-6-one, 7,9,12-trihydroxy-2,2-dimethyl-
• O-Demethylforbexanthone
• 7,9,12-trihydroxy-2,2-dimethylpyrano[3,2-b]xanthen-6-one
• 7,9,12-Trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one (ACI)
• B0005-190259
• Y4NP4FY8AD
• FS-9163
• SCHEMBL17057011
• CHEBI:174369
• 92609-77-3
• CHEMBL551983
• 7,9,12-Trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one
• 2,2-Dimethyl-7,9,12-tris(oxidanyl)pyrano(3,2-b)xanthen-6-one
• AKOS028110050
• 7,9,12-TRIHYDROXY-2,2-DIMETHYL-2,6-DIHYDRO-1,11-DIOXATETRACEN-6-ONE
• DTXSID00669873
• [ "" ]
• 7,9,12-TRIHYDROXY-2,2-DIMETHYL-1,11-DIOXATETRACEN-6-ONE
• +Expand

• InChIKey： WBKWHYDUDXOZIU-UHFFFAOYSA-N
• Inchi： 1S/C18H14O6/c1-18(2)4-3-8-5-10-14(21)13-11(20)6-9(19)7-12(13)23-17(10)15(22)16(8)24-18/h3-7,19-20,22H,1-2H3
• SMILES： O=C1C2C(=CC(=CC=2O)O)OC2C1=CC1=C(C=2O)OC(C)(C)C=C1

Computed Properties

• Exact Mass: 326.07900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 326.07903816g/mol
• Heavy Atom Count: 24
• Complexity: 558
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• LogP: 3.24720
• PSA: 100.13000
• Boiling Point: 591.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 221.7±23.6 °C
• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds